Cas no 356539-16-7 (4-(4-ethoxy-phenylamino)-butan-1-ol)
4-(4-ethoxy-phenylamino)-butan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-ethoxy-phenylamino)-butan-1-ol
- 4-(4-ethoxyanilino)butan-1-ol
- 4-(4-ethoxyanilino)-1-butanol
- 4-[(4-ethoxyphenyl)amino]butan-1-ol
- AC1LWXE0
- ARONIS001959
- CTK4H5067
- 4-((4-Ethoxyphenyl)amino)butan-1-ol
- DTXSID70365153
- 356539-16-7
- CS-0327575
- STK066433
- AKOS000300737
- SCHEMBL12443509
-
- MDL: MFCD03110163
- Inchi: 1S/C12H19NO2/c1-2-15-12-7-5-11(6-8-12)13-9-3-4-10-14/h5-8,13-14H,2-4,9-10H2,1H3
- InChI Key: XIJLICADXUMRDT-UHFFFAOYSA-N
- SMILES: OCCCCNC1C=CC(=CC=1)OCC
Computed Properties
- Exact Mass: 209.14200
- Monoisotopic Mass: 209.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- Density: 1.065
- Boiling Point: 373.7°C at 760 mmHg
- Flash Point: 179.8°C
- Refractive Index: 1.55
- PSA: 41.49000
- LogP: 2.34270
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
4-(4-ethoxy-phenylamino)-butan-1-ol Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- HazardClass:IRRITANT
4-(4-ethoxy-phenylamino)-butan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 008303-500mg |
4-(4-Ethoxy-phenylamino)-butan-1-ol |
356539-16-7 | 500mg |
2031CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 008303-1g |
4-(4-Ethoxy-phenylamino)-butan-1-ol |
356539-16-7 | 1g |
4877CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 008303-1g |
4-(4-Ethoxy-phenylamino)-butan-1-ol |
356539-16-7 | 1g |
4877.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 008303-500mg |
4-(4-Ethoxy-phenylamino)-butan-1-ol |
356539-16-7 | 500mg |
2031.0CNY | 2021-07-13 | ||
| TRC | E010675-50mg |
4-(4-Ethoxy-phenylamino)-butan-1-ol |
356539-16-7 | 50mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E010675-100mg |
4-(4-Ethoxy-phenylamino)-butan-1-ol |
356539-16-7 | 100mg |
$ 155.00 | 2022-06-05 | ||
| Alichem | A019109930-5g |
4-((4-Ethoxyphenyl)amino)butan-1-ol |
356539-16-7 | 95% | 5g |
$952.56 | 2023-09-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1398245-1g |
4-((4-Ethoxyphenyl)amino)butan-1-ol |
356539-16-7 | 95+% | 1g |
¥2125.00 | 2024-05-17 | |
| Crysdot LLC | CD12079335-5g |
4-((4-Ethoxyphenyl)amino)butan-1-ol |
356539-16-7 | 95+% | 5g |
$874 | 2024-07-24 |
4-(4-ethoxy-phenylamino)-butan-1-ol Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 4-(4-ethoxy-phenylamino)-butan-1-ol
Recent Advances in the Study of 4-(4-ethoxy-phenylamino)-butan-1-ol (CAS: 356539-16-7) in Chemical Biology and Pharmaceutical Research
The compound 4-(4-ethoxy-phenylamino)-butan-1-ol (CAS: 356539-16-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the context of modern drug discovery and development.
Recent studies have focused on the synthesis and optimization of 4-(4-ethoxy-phenylamino)-butan-1-ol to enhance its pharmacological properties. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to improve the yield and purity of the compound. These efforts have been complemented by structural-activity relationship (SAR) studies, which have identified key functional groups responsible for its biological activity. The results of these studies have provided valuable insights into the compound's potential as a scaffold for further drug development.
In vitro and in vivo investigations have revealed that 4-(4-ethoxy-phenylamino)-butan-1-ol exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary studies have indicated that the compound may possess neuroprotective properties, making it a candidate for the treatment of neurodegenerative diseases. These findings have spurred further research into its mechanism of action and therapeutic potential.
The pharmacokinetic and pharmacodynamic properties of 4-(4-ethoxy-phenylamino)-butan-1-ol have also been a focal point of recent research. Studies have demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for its development as a drug. Furthermore, toxicity assessments have indicated a relatively safe profile at therapeutic doses, although further studies are needed to fully evaluate its long-term safety and efficacy.
In conclusion, the compound 4-(4-ethoxy-phenylamino)-butan-1-ol (CAS: 356539-16-7) represents a promising candidate for further investigation in the field of chemical biology and pharmaceutical research. Its unique structural features, coupled with its demonstrated biological activity and favorable pharmacokinetic properties, make it a valuable subject for ongoing and future studies. Continued research efforts are expected to further elucidate its therapeutic potential and pave the way for its development into a clinically relevant drug.
356539-16-7 (4-(4-ethoxy-phenylamino)-butan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)